p-Acetamidophenyl methyl disulfide

• Molecular Formula: C9H11NOS2
• Molecular Weight: 213.3 g/mol
• IUPAC Name: N-[4-(methyldisulfanyl)phenyl]acetamide
• InChI: InChI=1S/C9H11NOS2/c1-7(11)10-8-3-5-9(6-4-8)13-12-2/h3-6H,1-2H3,(H,10,11)
• InChI Key: KYHYYBOGCJGBGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)SSC

Description

P-Acetamidophenyl methyl disulfide is a useful research compound. Its molecular formula is C9H11NOS2 and its molecular weight is 213.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 39a (50 mg, 0.3 mmol) in dry CH2Cl2 (3 ml) was added triethylamine (127 μL, 0.9 mmol, 3 eq.), followed by acetyl chloride (32 μL, 0.45 mmol). The reaction was stirred at RT for 1 hr., then was diluted with dichloromethane, washed with water, then 5% aq. HCl, then 5% aq. NaHCO3. Dried over MgSO4, then concentrated in vacuo to give a yellow oil which solidified on standing. Chromotography (1:1 petroleum ether:ethyl acetate) gave 18 mg (29%) as a light brown solid. 1H NMR (400 MHz, CDCl3): δ 7.47 (s, 4H); 2.41 (s, 3H); 2.16 (s, 3H).